Cas no 6089-12-9 (1-Butanol, 3-bromo-)
1-Butanol, 3-bromo- structure
Product Name:1-Butanol, 3-bromo-
CAS No:6089-12-9
MF:C4H9BrO
MW:153.017660856247
CID:1623436
PubChem ID:14726789
Update Time:2025-09-27
1-Butanol, 3-bromo- Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanol, 3-bromo-
- 3-Bromo-1-butanol
- 6089-12-9
- MFCD20621401
- 3-bromo-butan-1-ol
- SY345426
- G66111
- SCHEMBL1109905
- 3-bromobutan-1-ol
-
- Inchi： 1S/C4H9BrO/c1-4(5)2-3-6/h4,6H,2-3H2,1H3
- InChI Key： ZVWPDURJKLPNAL-UHFFFAOYSA-N
- SMILES： BrC(C)CCO
Computed Properties
- Exact Mass: 151.98367
- Monoisotopic Mass: 151.98368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 30.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
1-Butanol, 3-bromo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1973210-100mg |
3-Bromobutan-1-ol |
6089-12-9 | ≥95% | 100mg |
￥492.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1973210-250mg |
3-Bromobutan-1-ol |
6089-12-9 | ≥95% | 250mg |
￥667.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1973210-1g |
3-Bromobutan-1-ol |
6089-12-9 | ≥95% | 1g |
￥2100.00 | 2024-05-07 | |
| abcr | AB600749-250mg |
3-Bromobutan-1-ol; . |
6089-12-9 | 250mg |
€178.80 | 2025-04-17 | ||
| abcr | AB600749-1g |
3-Bromobutan-1-ol; . |
6089-12-9 | 1g |
€371.00 | 2025-04-17 | ||
| Ambeed | A1914838-100mg |
3-Bromobutan-1-ol |
6089-12-9 | 98% | 100mg |
$51.0 | 2025-04-18 | |
| Ambeed | A1914838-100mg |
3-Bromobutan-1-ol |
6089-12-9 | 98% | 100mg |
$51.0 | 2025-04-18 | |
| Ambeed | A1914838-250mg |
3-Bromobutan-1-ol |
6089-12-9 | 98% | 250mg |
$85.0 | 2025-04-18 | |
| Ambeed | A1914838-250mg |
3-Bromobutan-1-ol |
6089-12-9 | 98% | 250mg |
$85.0 | 2025-04-18 | |
| Ambeed | A1914838-1g |
3-Bromobutan-1-ol |
6089-12-9 | 98% | 1g |
$227.0 | 2025-04-18 |
1-Butanol, 3-bromo- Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
6089-12-9 (1-Butanol, 3-bromo-) Related Products
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